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Compound of Interest

Compound Name: 3-(213C)ethynylaniline

Cat. No.: B15088506 Get Quote

Technical Support Center: 3-Ethynylaniline
This guide provides essential information on the proper storage, handling, and troubleshooting

for 3-ethynylaniline, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-ethynylaniline?

A1: 3-Ethynylaniline is a flammable liquid and vapor.[1][2] It can cause serious eye irritation,

skin irritation, and may cause respiratory irritation.[1] The substance may also be harmful if

swallowed, and its toxicological properties have not been fully investigated.[2][3] Due to the

presence of the acetylene group, it may have explosive instability under certain conditions.[3]

Q2: What are the recommended storage conditions for 3-ethynylaniline?

A2: 3-Ethynylaniline should be stored in a tightly closed container in a dry, cool, and well-

ventilated area.[1][2] The recommended storage temperature is between 2-8°C.[4] It should be

stored away from heat, sparks, open flames, and other ignition sources.[1][2] Additionally, it

should be kept separate from incompatible materials such as oxidizing agents, acids, acid

chlorides, and acid anhydrides.[3]

Q3: What personal protective equipment (PPE) is required when handling 3-ethynylaniline?
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A3: When handling 3-ethynylaniline, it is crucial to wear appropriate personal protective

equipment. This includes:

Eye/Face Protection: Tightly fitting safety goggles or chemical safety goggles.[1][2]

Skin Protection: Chemical-resistant gloves (e.g., PVC) and protective clothing to prevent skin

exposure.[1][2][3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a NIOSH-

approved respirator with an appropriate filter (e.g., type ABEK) should be used.[1]

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition.[1] Ensure adequate

ventilation.[1] Absorb the spill with an inert material, such as dry sand or earth, and place it into

a chemical waste container for disposal.[2][5] Use non-sparking tools during cleanup.[1] Avoid

allowing the spill to enter drains or waterways.[1]

Q5: What are the known incompatibilities of 3-ethynylaniline?

A5: 3-Ethynylaniline is incompatible with strong oxidizing agents, acids, acid chlorides, and

acid anhydrides.[3] Contact with these substances should be avoided to prevent vigorous

reactions.
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Issue Possible Cause(s) Recommended Action(s)

Material has darkened or

solidified

Polymerization due to

exposure to heat, light, or air

over time.[3]

Do not use the material.

Dispose of it according to your

institution's hazardous waste

guidelines. To prevent this,

ensure storage at 2-8°C and

under an inert atmosphere if

possible.

Inconsistent reaction yields in

"click chemistry"

Impurities in the 3-

ethynylaniline. Degradation of

the material.

Use a freshly opened bottle or

purify the existing material.

Confirm the purity using

analytical methods like NMR or

GC-MS.

Precipitate formation when

mixing with other reagents

Incompatibility with the solvent

or another reagent.

Review the compatibility of all

reaction components.

Consider a different solvent

system.

Strong, irritating odor during

handling
Inadequate ventilation.

Handle the material in a

certified chemical fume hood.

[1] Ensure the fume hood is

functioning correctly.
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Property Value Reference

Molecular Formula C₈H₇N [2]

Molecular Weight 117.15 g/mol [2]

Appearance Colorless to light yellow liquid [6][7]

Boiling Point 92 - 93 °C (Lit.) [6]

Density 1.04 g/cm³ [2]

Flash Point 59 °C (138.2 °F) - closed cup

Storage Temperature 2 - 8 °C [4]

UN Number 1993 [2]

Hazard Class 3 (Flammable Liquid) [2]

Experimental Protocols
General Handling Protocol:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.[1]

Keep the container tightly closed when not in use.[1]

Store at the recommended temperature of 2-8°C.[4]
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Start: Need to use
3-ethynylaniline

Review Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Prepare Work Area:
- Chemical Fume Hood
- Grounding Equipment
- Non-Sparking Tools

Retrieve from 2-8°C Storage

Dispense Required Amount

Tightly Seal and Return to Storage

Perform Experiment

Clean Work Area and Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-ethynylaniline.
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Experiment Issue
with 3-ethynylaniline?

Is the material
darkened or solid?

Do not use.
Dispose as hazardous waste.

Yes

Are reaction
yields inconsistent?

No

Consider material degradation.
Use fresh stock or purify.

Yes

Is there unexpected
precipitate formation?

No

Review reagent and
solvent compatibility.

Yes

Consult further literature
or support.

No

Click to download full resolution via product page

Caption: Troubleshooting logic for common experimental issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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